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Compound of Interest

Compound Name: 3-Bromo-5-fluoroaniline

Cat. No.: B180217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 3-Bromo-5-fluoroaniline, a key intermediate in the development of various pharmaceutical

and agrochemical compounds. This document details experimental protocols, physical and

chemical properties, and spectroscopic data to support research and development activities.

Physicochemical Properties
3-Bromo-5-fluoroaniline (CAS No: 134168-97-1) is a substituted aniline with the molecular

formula C₆H₅BrFN.[1] Its key physicochemical properties are summarized in the table below for

easy reference.
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Property Value Source

Molecular Weight 190.01 g/mol [1]

Exact Mass 188.95894 Da [1]

Appearance Yellow Liquid [2]

Density 1.8 ± 0.1 g/cm³ [2]

Boiling Point 245.5 °C at 760 mmHg [2]

Flash Point 103.3 ± 21.8 °C [2]

Refractive Index 1.580 [2]

Synthesis Protocol
A common and effective method for the synthesis of 3-Bromo-5-fluoroaniline is the reduction

of the corresponding nitro compound, 1-bromo-3-fluoro-5-nitrobenzene. The following protocol

is based on established chemical literature.

Synthesis Workflow
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Reactants

Reaction Work-up & Purification Product

1-Bromo-3-fluoro-5-nitrobenzene

Reaction Mixture

Iron Powder

Ammonium Chloride

Water

Extraction with Ethyl Acetate
Heat to 90°C

Evaporation Vacuum Distillation 3-Bromo-5-fluoroaniline

Crude Product Dissolve in
Minimal Solvent Column Chromatography

Load onto Column
Fraction Collection

Elute with
Solvent Gradient

TLC Analysis

Monitor Fractions

Solvent Evaporation

Combine Pure Fractions

Pure Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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